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Compound of Interest

Compound Name: Nitroguanidine

Cat. No.: B056551 Get Quote

This guide provides a detailed comparison of the key detonation characteristics of

nitroguanidine and trinitrotoluene (TNT), two significant energetic materials. The information

presented is intended for researchers, scientists, and professionals in the field of explosives

and material science.

Nitroguanidine, an energetic material with the formula (NH₂)₂CNNO₂, is recognized for its use

in propellants and insensitive high explosive formulations due to its high nitrogen content and

stability.[1][2] Trinitrotoluene, or TNT (C₆H₂(NO₂)₃CH₃), is a well-known explosive compound

that has long been the standard for comparing the destructive power of other explosives.[3][4]

Quantitative Performance Data
The following table summarizes the key detonation properties of nitroguanidine and TNT

based on available experimental data. It is important to note that detonation parameters are

highly dependent on the density of the material and the conditions of confinement.
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Property Nitroguanidine (NQ) Trinitrotoluene (TNT)

Detonation Velocity 7,650 m/s (at 1.5 g/cm³)[1] 6,900 m/s (at 1.60 g/cm³)[5]

Detonation Pressure

Not precisely available for pure

compound; a mixture of

NGu/TNT/Al (31/42/27) at a

density of 1.849 g/cm³ has a

detonation pressure of 20.8

GPa.

18.9 - 21.3 GPa (at ~1.63

g/cm³)[3][6]

Density 1.77 g/cm³[1] 1.654 g/cm³[5]

Sensitivity to Shock/Friction Extremely Insensitive[1] Insensitive[5]

Comparison of Explosive Properties
The following diagram illustrates a logical comparison of the primary characteristics of

nitroguanidine and TNT.
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Comparison of Nitroguanidine and TNT Properties

Experimental Protocols for Detonation
Characterization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://en.wikipedia.org/wiki/TNT
https://pubs.aip.org/aip/jcp/article/27/3/796/204784/Measurement-of-Chapman-Jouguet-Pressure-for
https://www.researchgate.net/profile/Mohamed_Mourad_Lafifi/post/Who-know-about-considering-chapman-jouguet-pressure-in-tnt-air-explosion-modeling/attachment/5a4dfc944cde266d587ff911/AS%3A579019323252736%401515060372038/download/802251.pdf
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://en.wikipedia.org/wiki/TNT
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://en.wikipedia.org/wiki/TNT
https://www.benchchem.com/product/b056551?utm_src=pdf-body
https://www.benchchem.com/product/b056551?utm_src=pdf-body-img
https://www.benchchem.com/product/b056551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination of detonation velocity and pressure relies on precise and specialized

experimental techniques. These methods are designed to capture phenomena that occur on

the microsecond scale under extreme physical conditions.

Measurement of Detonation Velocity
The velocity at which a detonation wave propagates through an explosive is a critical

performance parameter. Several methods are employed for its measurement:

Dautriche Method: This classic technique involves embedding a detonating cord of known

detonation velocity at two different points along the explosive charge. The point at which the

two detonation waves from the cord collide allows for the calculation of the explosive's

detonation velocity.

Electronic Probes and Chronometers: Velocity probes are placed at set distances along the

explosive charge. As the detonation wave reaches each probe, an electrical signal is

generated. The time intervals between these signals are measured with a high-precision

electronic chronometer to determine the velocity.

Streak Photography: A high-speed streak camera records the propagation of the detonation

front over time. The resulting image, which shows distance versus time, allows for a very

precise measurement of the detonation velocity.

Fiber Optic Detonation Velocity (FODV): Optical fibers are placed at precise intervals along

the explosive. The light from the detonation is transmitted through the fibers to a detector,

and the time of arrival at each fiber is recorded to calculate the velocity.[7]

Measurement of Detonation Pressure
Detonation pressure, or Chapman-Jouguet (CJ) pressure, is the pressure at the detonation

front. Its measurement is often indirect and relies on observing the effect of the detonation on a

witness material.

Plate Dent Test: An explosive charge is detonated in contact with a steel witness plate. The

depth of the dent created in the plate is measured and correlated to established standards to

estimate the detonation pressure.[7]
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Manganin Gauges: These are piezoresistive gauges embedded in an inert material that is

placed in contact with the explosive. The change in resistance of the gauge as the shock

wave passes through it is directly related to the pressure.[3]

Impedance Matching: This method involves measuring the shock velocity imparted to a

material with a known shock Hugoniot (a curve representing the material's response to

strong shock waves) placed in contact with the explosive. By applying the principles of

conservation of mass, momentum, and energy across the interface, the detonation pressure

can be determined.

Photonic Doppler Velocimetry (PDV): This is a more modern optical technique that measures

the velocity of a surface (a witness plate or a window material) that is accelerated by the

detonation. From this velocity data, the detonation pressure can be calculated with high

precision.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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